Cas no 1344088-62-5 (methyl 2-cyclopropyloxazole-4-carboxylate)

• Product Name: methyl 2-cyclopropyloxazole-4-carboxylate
• CAS No: 1344088-62-5
• MF: C₈H₉NO₃
• MW: 167.161962270737
• MDL: MFCD26402868
• CID: 2126564
• PubChem ID: 67452919
• Update Time: 2025-06-10

methyl 2-cyclopropyloxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-cyclopropyloxazole-4-carboxylate
• SY058468
• AS-67111
• PCPLDAPZQBQPBQ-UHFFFAOYSA-N
• methyl2-cyclopropyloxazole-4-carboxylate
• CS-0037166
• MFCD26402868
• SCHEMBL2562744
• methyl 2-cyclopropyl-1,3-oxazole-4-carboxylate
• DA-11925
• 1344088-62-5
• W12461
• AKOS027256061

• MDL： MFCD26402868
• Inchi： 1S/C8H9NO3/c1-11-8(10)6-4-12-7(9-6)5-2-3-5/h4-5H,2-3H2,1H3
• InChI Key： PCPLDAPZQBQPBQ-UHFFFAOYSA-N
• SMILES： O1C=C(C(=O)OC)N=C1C1CC1

Computed Properties

• Exact Mass: 167.058243149g/mol
• Monoisotopic Mass: 167.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 2-cyclopropyloxazole-4-carboxylate

Exploring the Versatile Applications of Methyl 2-Cyclopropyloxazole-4-carboxylate (CAS No. 1344088-62-5) in Modern Chemistry

In the ever-evolving field of organic chemistry, methyl 2-cyclopropyloxazole-4-carboxylate (CAS No. 1344088-62-5) has emerged as a compound of significant interest. This heterocyclic derivative, characterized by its cyclopropyl and oxazole moieties, is widely recognized for its potential in pharmaceutical and agrochemical research. Its unique structural features make it a valuable intermediate in the synthesis of bioactive molecules, aligning with current trends in drug discovery and sustainable agriculture.

The growing demand for novel heterocyclic compounds in medicinal chemistry has placed methyl 2-cyclopropyloxazole-4-carboxylate in the spotlight. Researchers are particularly intrigued by its role in designing small-molecule inhibitors and enzyme modulators, which are critical in addressing diseases like cancer and metabolic disorders. Recent studies highlight its utility in structure-activity relationship (SAR) studies, where its carboxylate ester functionality allows for versatile chemical modifications.

Beyond pharmaceuticals, this compound has garnered attention in the field of green chemistry. With increasing emphasis on eco-friendly synthesis, methyl 2-cyclopropyloxazole-4-carboxylate serves as a model for developing atom-efficient reactions. Its stability under mild conditions makes it suitable for catalytic processes, reducing waste and energy consumption—a priority for industries aiming to meet sustainability goals.

Another area of interest is its application in material science. The oxazole ring in methyl 2-cyclopropyloxazole-4-carboxylate contributes to the development of organic electronic materials, such as OLEDs and conductive polymers. This aligns with the global push for renewable energy technologies, where lightweight and flexible materials are in high demand.

Frequently asked questions about CAS No. 1344088-62-5 include its synthetic routes, solubility profiles, and scalability for industrial production. Analytical techniques like NMR spectroscopy and HPLC purity testing are commonly employed to characterize this compound, ensuring its suitability for high-precision applications. Additionally, its storage stability and compatibility with other reagents are critical considerations for laboratory use.

In conclusion, methyl 2-cyclopropyloxazole-4-carboxylate (CAS No. 1344088-62-5) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from drug development to sustainable materials—underscore its relevance in addressing contemporary scientific challenges. As research progresses, this compound is poised to play an even greater role in advancing precision medicine and clean technology solutions.